2-Ethoxy-4-methyl-benzenesulfonic acid

• Molecular Formula: C9H12O4S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: 2-ethoxy-4-methylbenzenesulfonic acid
• InChI: InChI=1S/C9H12O4S/c1-3-13-8-6-7(2)4-5-9(8)14(10,11)12/h4-6H,3H2,1-2H3,(H,10,11,12)
• InChI Key: KYPXGHLQWSWYBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C)S(=O)(=O)O

Description

2-Ethoxy-4-methyl-benzenesulfonic acid is an aromatic sulfonic acid derivative characterized by an ethoxy (-OCH₂CH₃) group at the 2-position and a methyl (-CH₃) group at the 4-position of the benzene ring. The sulfonic acid (-SO₃H) group confers strong acidity and hydrophilicity, making the compound useful in organic synthesis, catalysis, and industrial applications. Its structure balances steric and electronic effects, with the ethoxy group acting as an electron donor via resonance, while the sulfonic acid group withdraws electrons inductively. This interplay influences reactivity, solubility, and stability .

Comparison with Similar Compounds

3-Ethoxy-4-methyl-benzenesulfonic Acid

A positional isomer, 3-ethoxy-4-methyl-benzenesulfonic acid (entry 177 in ), differs in the ethoxy group’s placement (3-position instead of 2). This shift alters electronic distribution: the ethoxy group’s resonance donation is less effective at the 3-position due to reduced conjugation with the sulfonic acid group. Consequently, acidity may differ slightly, though specific pKa values are unavailable in the provided evidence. Steric hindrance near the sulfonic acid group could also affect reactivity in substitution reactions .

2-Methoxy-4-methyl-benzenesulfonic Acid

Replacing the ethoxy group with a methoxy (-OCH₃) group (as in ) reduces steric bulk while maintaining electron donation. The shorter methoxy chain may enhance solubility in polar solvents compared to the ethoxy analogue. However, the ethoxy group’s increased hydrophobicity could improve compatibility with nonpolar matrices in materials science applications .

Functional Group Variations

4-Methylbenzenesulfonic Acid (p-Toluenesulfonic Acid)

The absence of an ethoxy group in 4-methylbenzenesulfonic acid (, entry t176) simplifies the electronic profile, resulting in stronger acidity (pKa ~ −2.8) due to unmitigated electron withdrawal by the sulfonic acid group. This compound is widely used as a catalyst in esterification, where steric hindrance from substituents like ethoxy might reduce efficiency .

4-[(2-Hydroxy-3,5-dimethylphenyl)azo]benzenesulfonic Acid

This azo derivative () introduces a chromophore (-N=N-) and hydroxyl groups, enabling applications in dyes and sensors. Unlike 2-ethoxy-4-methyl-benzenesulfonic acid, the azo group facilitates π-conjugation and hydrogen bonding, altering UV-Vis absorption and solubility profiles .

Sulfonate Esters

2-(2-Hydroxyethoxy)ethyl 4-methylbenzenesulfonate ()

Esterification of the sulfonic acid group (e.g., in ’s sulfonate esters) eliminates acidity, yielding neutral compounds with higher lipophilicity. These esters are precursors in polymer chemistry, contrasting with the ionic nature of sulfonic acids, which favor aqueous-phase reactions .

Comparative Data Table

Compound Name	Substituents	Key Properties/Applications	Evidence ID
2-Ethoxy-4-methyl-benzenesulfonic acid	2-OCH₂CH₃, 4-CH₃, -SO₃H	Moderate acidity, balanced solubility
3-Ethoxy-4-methyl-benzenesulfonic acid	3-OCH₂CH₃, 4-CH₃, -SO₃H	Altered resonance effects
4-Methylbenzenesulfonic acid	4-CH₃, -SO₃H	High acidity (pKa ~ −2.8), catalysis
2-Methoxy-4-methyl-benzenesulfonic acid	2-OCH₃, 4-CH₃, -SO₃H	Enhanced polar solubility
4-[(2-Hydroxy-3,5-dimethylphenyl)azo]benzenesulfonic acid	Azo, -OH, -SO₃H	Dye applications, UV activity
2-(2-Hydroxyethoxy)ethyl 4-methylbenzenesulfonate	Sulfonate ester, -CH₂CH₂O-	Lipophilic, polymer precursors

Research Findings and Implications

• Substituent Position: Ethoxy at the 2-position (vs.
• Functional Groups : Methoxy analogues () offer insights into tuning solubility for pharmaceutical formulations, while azo derivatives () expand utility in materials science .
• Acidity : The absence of electron-donating groups in 4-methylbenzenesulfonic acid () underscores the ethoxy group’s role in modulating acidity .